Cas no 1274903-99-9 (3-trifluoromethanesulfonylbenzonitrile)

• Product Name: 3-trifluoromethanesulfonylbenzonitrile
• CAS No: 1274903-99-9
• MF: C₈H₄F₃NO₂S
• MW: 235.183071136475
• MDL: MFCD25460328
• CID: 4585593
• PubChem ID: 97109532
• Update Time: 2025-10-31

3-trifluoromethanesulfonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethylsulphonyl)benzonitrile
• 3-(Trifluoromethylsulfonyl)benzonitrile
• 3-TRIFLUOROMETHANESULFONYLBENZONITRILE
• ZAC90399
• 3-trifluoromethanesulfonylbenzonitrile

• MDL： MFCD25460328
• Inchi： 1S/C8H4F3NO2S/c9-8(10,11)15(13,14)7-3-1-2-6(4-7)5-12/h1-4H
• InChI Key： WXMJEHMFHQKWFX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C#N)C=1)(=O)=O

Computed Properties

• Exact Mass: 234.99148403g/mol
• Monoisotopic Mass: 234.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-trifluoromethanesulfonylbenzonitrile

Recent Advances in the Study of 3-Trifluoromethanesulfonylbenzonitrile (CAS: 1274903-99-9) in Chemical Biology and Pharmaceutical Research

3-Trifluoromethanesulfonylbenzonitrile (CAS: 1274903-99-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This trifluoromethylsulfonyl (Tf) substituted benzonitrile derivative exhibits remarkable chemical properties, including high electrophilicity and stability, making it a valuable intermediate in organic synthesis and medicinal chemistry. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block in the synthesis of potent kinase inhibitors. The researchers utilized 3-trifluoromethanesulfonylbenzonitrile as a precursor to develop selective JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases. The electron-withdrawing nature of the trifluoromethanesulfonyl group was found to significantly enhance the binding affinity of the resulting compounds to their target proteins.

In the field of PET (positron emission tomography) tracer development, recent work has highlighted the potential of 1274903-99-9 as a radiolabeling precursor. A research team at MIT reported the successful incorporation of fluorine-18 into derivatives of this compound, creating novel imaging agents for neurodegenerative diseases. The stability of the trifluoromethanesulfonyl group under physiological conditions was particularly advantageous for in vivo applications.

From a synthetic chemistry perspective, several 2024 publications have described innovative methodologies for the functionalization of 3-trifluoromethanesulfonylbenzonitrile. These include palladium-catalyzed cross-coupling reactions and photoredox transformations that enable the rapid diversification of this scaffold. Such advances have significantly expanded the toolbox available for medicinal chemists working with this compound class.

The safety profile and ADME (absorption, distribution, metabolism, and excretion) properties of 1274903-99-9 derivatives have been the subject of recent pharmacokinetic studies. Data presented at the 2024 American Chemical Society meeting indicated that while the trifluoromethanesulfonyl group can improve metabolic stability, it may also influence membrane permeability in a context-dependent manner, requiring careful optimization in drug design.

Looking forward, the unique properties of 3-trifluoromethanesulfonylbenzonitrile continue to inspire new applications across multiple therapeutic areas. Current research directions include its use in covalent inhibitor design, as a warhead in targeted protein degradation approaches, and as a versatile intermediate in fragment-based drug discovery. The compound's commercial availability and well-characterized reactivity profile make it particularly attractive for high-throughput screening and combinatorial chemistry applications.